Cas no 2648945-75-7 (2-{5,8-dioxaspiro3.5nonan-7-yl}ethan-1-amine hydrochloride)

• Product Name: 2-{5,8-dioxaspiro3.5nonan-7-yl}ethan-1-amine hydrochloride
• CAS No: 2648945-75-7
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD34167675
• CID: 5361826
• PubChem ID: 155973075
• Update Time: 2025-06-29

2-{5,8-dioxaspiro3.5nonan-7-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{5,8-dioxaspiro[3.5]nonan-7-yl}ethan-1-amine hydrochloride
• 2-{5,8-dioxaspiro3.5nonan-7-yl}ethan-1-amine hydrochloride

• MDL： MFCD34167675
• Inchi： 1S/C9H17NO2.ClH/c10-5-2-8-6-12-9(7-11-8)3-1-4-9;/h8H,1-7,10H2;1H
• InChI Key： OIXKGCCYSAZAJH-UHFFFAOYSA-N
• SMILES： C(C1COC2(CCC2)CO1)CN.Cl

Additional information on 2-{5,8-dioxaspiro3.5nonan-7-yl}ethan-1-amine hydrochloride

Comprehensive Overview of 2-{5,8-Dioxaspiro[3.5]Nonan-7-Yl}Ethan-1-Amine Hydrochloride (CAS No. 2648945-75-7)

The compound 2-{5,8-dioxaspiro[3.5]nonan-7-yl}ethan-1-amine hydrochloride (CAS No. 2648945-75-7) is a specialized organic molecule featuring a unique spirocyclic ether core. This structure is increasingly studied for its potential applications in pharmaceutical intermediates, material science, and bioconjugation chemistry. Its hydrochloride salt form enhances stability, making it suitable for synthetic workflows requiring precise control over reactivity. Researchers are particularly interested in its amine-functionalized side chain, which enables covalent bonding with carbonyl groups or other electrophiles, a property leveraged in drug discovery and biomarker labeling.

Recent trends in green chemistry have spurred interest in 2-{5,8-dioxaspiro[3.5]nonan-7-yl}ethan-1-amine hydrochloride due to its potential as a low-toxicity building block. Unlike traditional amines, its spirocyclic backbone may reduce metabolic liabilities, a hot topic in medicinal chemistry optimization. Analytical techniques like HPLC and NMR confirm its high purity (>98%), addressing industry demands for reproducible synthetic standards. Questions frequently searched in academic forums include: "How does the spirocyclic ether affect amine reactivity?" and "What are the solvent compatibility ranges for this hydrochloride salt?"—topics we explore below.

The 2648945-75-7 compound’s water solubility (enhanced by the hydrochloride moiety) makes it attractive for aqueous-phase reactions, aligning with sustainable chemistry goals. Its two oxygen atoms in the dioxa ring contribute to polarity, a feature exploited in chiral separation studies. Notably, the ethylamine linker allows modular derivatization—a key advantage for high-throughput screening libraries. Patent literature suggests utility in peptide mimetics, where rigidity from the spiro[3.5]nonane scaffold improves target binding selectivity.

From an SEO perspective, users often search for "synthesis of spirocyclic amine derivatives" or "CAS 2648945-75-7 suppliers", reflecting commercial and research needs. The compound’s stability under acidic conditions is another trending subtopic, especially for proton-coupled electron transfer studies. Analytical data (e.g., HRMS and FTIR) are critical for verification, as counterfeit chemicals remain a concern in niche markets. Proper storage conditions (desiccated, -20°C) are emphasized to maintain integrity.

In material science, 2-{5,8-dioxaspiro[3.5]nonan-7-yl}ethan-1-amine hydrochloride has been explored as a crosslinking agent for hydrogels, capitalizing on its bifunctional nature. The dioxaspiro unit’s conformational restriction is hypothesized to reduce polymer crystallinity—a property relevant to flexible electronics. Meanwhile, its amine group participates in Schiff base formation, a reaction pivotal to dynamic covalent chemistry. These intersections with cutting-edge research underscore its multidisciplinary value.

Regulatory compliance is straightforward for this compound, as it currently falls outside restricted substance lists. However, users should consult REACH or FDA guidelines for specific applications. The rise of AI-assisted retrosynthesis tools has also spotlighted 2648945-75-7, with platforms suggesting novel routes via photocatalysis or enzyme-mediated coupling. Such innovations align with broader shifts toward automated discovery in chemistry.

To summarize, 2-{5,8-dioxaspiro[3.5]nonan-7-yl}ethan-1-amine hydrochloride represents a versatile scaffold bridging small-molecule therapeutics and advanced materials. Its CAS number 2648945-75-7 serves as a unique identifier for procurement and literature searches. Future research may focus on scalable synthesis or structure-activity relationships, further solidifying its role in modern chemistry.